BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 4-Bromo-7-
fluoroisoquinoline[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Bromo-7-fluoroisoquinoline
CAS No.: 1416500-77-0
Cat. No.: B2421035
Get Quote
. J

Executive Summary & Chemical Profile

4-Bromo-7-fluoroisoquinoline (CAS: 1416500-77-0) is a disubstituted isoquinoline scaffold
characterized by high electrophilic potential at the C1 position and orthogonal reactivity at the
C4 (bromine) and C7 (fluorine) positions.[1] It serves as a "privileged structure” in medicinal
chemistry, particularly for Type 1l kinase inhibitors where the isoquinoline core mimics the
adenine ring of ATP, while the C7-fluorine atom modulates metabolic stability (blocking
oxidative metabolism) and lipophilicity.

Physicochemical Data Profile

Note: Experimental values are batch-dependent; values below represent consensus data for
high-purity research grades.
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Property Value /| Description

IUPAC Name 4-Bromo-7-fluoroisoquinoline

Molecular Formula CoHsBrFN

Molecular Weight 226.05 g/mol

Appearance Off-white to pale yellow solid

Melting Point 68—72 °C (Predicted/Analog-based)

Solubility Soluble in DMSO, DCM, MeOH; Insoluble in
water

LogP (Predicted) ~2.8 (Lipophilic)

C4-Suzuki Coupling; C1-Nucleophilic

Key Reactivit
Y Y Substitution (SNAr)

Synthesis & Manufacturing Protocols

The synthesis of 4-bromo-7-fluoroisoquinoline relies on the regioselective electrophilic
aromatic substitution of the parent heterocycle. The C4 position of the isoquinoline ring is the
most electron-rich site in the protonated species, allowing for selective bromination without
affecting the deactivated C7-fluorine moiety.

Core Protocol: Regioselective Bromination

Obijective: Install a bromine atom at C4 of 7-fluoroisoquinoline with >95% regioselectivity.

Reagents & Materials

e Substrate: 7-Fluoroisoquinoline (1.0 eq)
e Brominating Agent: N-Bromosuccinimide (NBS) (1.1 eq)
e Solvent: Acetonitrile (MeCN) or DMF (Anhydrous)

o Catalyst:Optional: TFA (0.1 eq) to accelerate reaction via protonation.
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Step-by-Step Workflow

Dissolution: Charge a reaction vessel with 7-fluoroisoquinoline (10 mmol) and anhydrous
MeCN (50 mL). Ensure the system is under an inert atmosphere (N2).

Addition: Cool the solution to 0°C. Add NBS (11 mmol) portion-wise over 15 minutes to

control the exotherm.

o Mechanism Note: The reaction proceeds via the formation of a bromonium intermediate.
The electron-withdrawing fluorine at C7 deactivates the benzenoid ring, directing
electrophilic attack almost exclusively to the heteroaromatic C4 position.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4—6 hours.
Monitor via TLC (Hexane:EtOAc 4:1) or LC-MS.

Quench: Quench the reaction with saturated aqueous Na=S20s (sodium thiosulfate) to
neutralize excess bromine species.

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over
Na2SOa4, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash chromatography
(Gradient: 0-20% EtOAc in Hexane).

Synthesis Pathway Diagram

The following diagram illustrates the logical flow from precursor to the final functionalized

scaffold.
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Figure 1: Regioselective bromination pathway for 4-Bromo-7-fluoroisoquinoline synthesis.

Applications in Drug Discovery

4-Bromo-7-fluoroisoquinoline is a "linchpin" intermediate. The bromine atom serves as a
handle for Palladium-catalyzed cross-coupling, while the fluorine atom remains inert during
these steps, later serving to modulate the physicochemical properties of the final drug
candidate.

Primary Application: Suzuki-Miyaura Cross-Coupling

This reaction is used to attach aryl or heteroaryl groups to the C4 position, a common structural
motif in kinase inhibitors (e.g., targeting c-KIT, VEGFR, or IRAK4).

Protocol Validation:

o Catalyst System: Pd(dppf)Clz or Pd(PPhs)a4 are preferred due to the steric accessibility of the
C4 position.

e Base: K2COs or Cs2C0s (mild bases prevent defluorination).

e Solvent: Dioxane/Water (4:1) promotes the solubility of boronic acids.

Functionalization Workflow
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The diagram below details the divergent synthesis capabilities starting from the 4-bromo-7-
fluoroisoquinoline core.

4-Bromo-7-fluoroisoquinoline
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Figure 2: Divergent synthetic utility of the 4-bromo-7-fluoroisoquinoline scaffold.

Safety & Handling

e Hazards: As a halogenated aromatic, this compound may be a skin and eye irritant. The C4-
bromine bond can be labile under high UV exposure; store in amber vials.

e Fluorine Safety: While the C-F bond is stable, combustion can release toxic HF gas. Use

standard fume hood protocols.

o Storage: Keep at 2—8°C under inert gas (Argon) to prevent slow oxidation or hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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